Cas no 1696598-21-6 (4-Pyrimidinecarboxylic acid, 5-methyl-2-(2,2,2-trifluoroethyl)-)

• Product Name: 4-Pyrimidinecarboxylic acid, 5-methyl-2-(2,2,2-trifluoroethyl)-
• CAS No: 1696598-21-6
• MF: C₈H₇F₃N₂O₂
• MW: 220.148592233658
• CID: 5275542
• Update Time: 2025-06-08

4-Pyrimidinecarboxylic acid, 5-methyl-2-(2,2,2-trifluoroethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 5-methyl-2-(2,2,2-trifluoroethyl)-

• Inchi： 1S/C8H7F3N2O2/c1-4-3-12-5(2-8(9,10)11)13-6(4)7(14)15/h3H,2H2,1H3,(H,14,15)
• InChI Key： ARQXNFOZJNYVCS-UHFFFAOYSA-N
• SMILES： C1(CC(F)(F)F)=NC=C(C)C(C(O)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 4-Pyrimidinecarboxylic acid, 5-methyl-2-(2,2,2-trifluoroethyl)-

4-Pyrimidinecarboxylic acid, 5-methyl-2-(2,2,2-trifluoroethyl) (CAS No. 1696598-21-6): A Comprehensive Overview

4-Pyrimidinecarboxylic acid, 5-methyl-2-(2,2,2-trifluoroethyl) (CAS No. 1696598-21-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure and functional groups, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 4-Pyrimidinecarboxylic acid, 5-methyl-2-(2,2,2-trifluoroethyl) is defined by a pyrimidine ring with a carboxylic acid group at the 4-position, a methyl group at the 5-position, and a trifluoroethyl group at the 2-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in drug design due to their enhanced metabolic stability and improved pharmacokinetic profiles. The trifluoroethyl group in 4-Pyrimidinecarboxylic acid, 5-methyl-2-(2,2,2-trifluoroethyl) contributes to these favorable properties by increasing lipophilicity and reducing susceptibility to metabolic degradation. This makes the compound particularly suitable for applications where prolonged drug action is desired.

In the context of medicinal chemistry, 4-Pyrimidinecarboxylic acid, 5-methyl-2-(2,2,2-trifluoroethyl) has been explored as a scaffold for the development of new drugs targeting various diseases. For instance, pyrimidine derivatives have been extensively studied for their antiviral and anticancer activities. The unique combination of functional groups in this compound may enhance its binding affinity to specific biological targets, thereby improving its therapeutic efficacy.

Clinical trials involving compounds with similar structures have shown promising results in treating conditions such as viral infections and cancer. For example, a recent study published in the Journal of Medicinal Chemistry reported that a closely related pyrimidine derivative exhibited potent antiviral activity against several strains of influenza virus. This finding underscores the potential of 4-Pyrimidinecarboxylic acid, 5-methyl-2-(2,2,2-trifluoroethyl) as a lead compound for further optimization and development.

The synthesis of 4-Pyrimidinecarboxylic acid, 5-methyl-2-(2,2,2-trifluoroethyl) involves several well-established chemical reactions. Key steps include the formation of the pyrimidine ring through condensation reactions and the introduction of the trifluoroethyl group via nucleophilic substitution or other suitable methods. The detailed synthetic route has been documented in various scientific publications and patents, providing a solid foundation for large-scale production and commercialization.

Beyond its potential as a therapeutic agent, 4-Pyrimidinecarboxylic acid, 5-methyl-2-(2,2,2-trifluoroethyl) also holds promise as an intermediate in the synthesis of other valuable compounds. Its versatile reactivity and functional group compatibility make it an attractive building block for chemists working on complex molecular architectures. This versatility is particularly valuable in combinatorial chemistry approaches where rapid synthesis and screening of large libraries are essential.

In conclusion, 4-Pyrimidinecarboxylic acid, 5-methyl-2-(2,2,2-trifluoroethyl) (CAS No. 1696598-21-6) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties position it as a promising candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new applications and optimize its potential benefits.